Cas no 1040064-37-6 (N-(3-Fluorobenzyl)-4-iodoaniline)
1040064-37-6 structure
Product Name:N-(3-Fluorobenzyl)-4-iodoaniline
CAS No:1040064-37-6
MF:C13H11FIN
MW:327.13601899147
CID:2604847
PubChem ID:28878748
Update Time:2025-04-21
N-(3-Fluorobenzyl)-4-iodoaniline Chemical and Physical Properties
Names and Identifiers
-
- N-(3-Fluorobenzyl)-4-iodoaniline, 97%
- N-[(3-fluorophenyl)methyl]-4-iodoaniline
- AKOS009061458
- N-(3-Fluorobenzyl)-4-iodoaniline
- 1040064-37-6
-
- MDL: MFCD11180018
- Inchi: 1S/C13H11FIN/c14-11-3-1-2-10(8-11)9-16-13-6-4-12(15)5-7-13/h1-8,16H,9H2
- InChI Key: BFDUVWQDCIALAD-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)NCC1C=CC=C(C=1)F
Computed Properties
- Exact Mass: 326.99203g/mol
- Monoisotopic Mass: 326.99203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Color/Form: NA
- Density: 1.7±0.1 g/cm3
- Boiling Point: 367.8±27.0 °C at 760 mmHg
- Flash Point: 214.1±28.8 °C
N-(3-Fluorobenzyl)-4-iodoaniline Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
N-(3-Fluorobenzyl)-4-iodoaniline Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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